Cas no 114518-35-3 (1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine)

• Product Name: 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine
• CAS No: 114518-35-3
• MF: C₂₀H₂₁FN₄
• MW: 336.405947446823
• CID: 5668324
• PubChem ID: 17475863
• Update Time: 2025-06-25

1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 114518-35-3
• AKOS001420860
• 1-(4-fluorophenyl)-4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazine
• PD089331
• BDBM50184797
• 1-(4-Fluorophenyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]piperazine
• CHEMBL437490
• Z213336596
• EN300-26868393
• Piperazine, 1-(4-fluorophenyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]-
• 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine

• Inchi： 1S/C20H21FN4/c21-18-6-8-19(9-7-18)24-12-10-23(11-13-24)15-17-14-22-25(16-17)20-4-2-1-3-5-20/h1-9,14,16H,10-13,15H2
• InChI Key： ZQEBKQUIKOLFRO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 336.17502485g/mol
• Monoisotopic Mass: 336.17502485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 111-113 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 484.4±45.0 °C(Predicted)
• pka: 6.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine

Professional Introduction to Compound with CAS No. 114518-35-3 and Product Name: 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine

The compound identified by the CAS number 114518-35-3 and the product name 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a fluorophenyl moiety and a phenyl-pyrazole scaffold in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms into their molecular structure. The fluorophenyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This has led to its widespread use in the design of small-molecule inhibitors and activators targeting various biological pathways. The compound under discussion leverages this advantage by integrating a fluorophenyl substituent at the 4-position of the piperazine ring, which is known to influence both the electronic properties and solubility characteristics of the molecule.

Complementing the fluorophenyl moiety is the 1-phenyl-1H-pyrazol-4-ylmethyl group, which contributes to the compound's structural complexity and functional diversity. Pyrazole derivatives are well-documented for their role as key pharmacophores in numerous therapeutic agents, exhibiting activities ranging from anti-inflammatory to anticancer effects. The specific arrangement of atoms within this moiety, particularly the phenyl ring fused with the pyrazole core, is believed to play a crucial role in modulating receptor interactions and enhancing target specificity. This dual functionality makes 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine a versatile scaffold for designing molecules with tailored pharmacological properties.

Recent studies have highlighted the importance of rational drug design in optimizing molecular interactions at the atomic level. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in predicting the binding modes and affinity of drug candidates to biological targets. In the case of 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine, these methodologies have been employed to elucidate how its structural features contribute to its potential biological activity. The results suggest that the compound may exhibit inhibitory effects on enzymes or receptors involved in critical pathological processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex framework efficiently. The incorporation of fluorine atoms into aromatic rings often presents synthetic challenges due to their reactivity and sensitivity to environmental conditions. However, recent advancements in fluorination techniques have made it possible to introduce fluorine at desired positions with greater precision, thereby enhancing both synthetic accessibility and functional group compatibility.

From a medicinal chemistry perspective, 1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine represents an intriguing example of how structural modifications can influence pharmacological outcomes. The combination of a fluorophenyl group with a pyrazole-based scaffold creates a molecule that is both structurally distinct and functionally versatile. This has prompted researchers to explore its potential as an intermediate or lead compound for further derivatization aimed at improving potency, selectivity, and overall therapeutic efficacy.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structural features make it suitable for use as a building block in library synthesis programs aimed at identifying novel bioactive molecules. Additionally, its amenability to functional group modifications allows chemists to tailor its properties for specific biological targets or therapeutic indications. Such flexibility is highly valued in modern drug development pipelines where rapid iteration and optimization are essential for bringing new treatments to market efficiently.

In conclusion,1-(4-fluorophenyl)-4-(1-phenyl-1H-pyrazol-4-yl)methylpiperazine (CAS No. 114518-35-3) stands as a testament to the ongoing innovation within pharmaceutical chemistry. Its sophisticated molecular architecture and multifaceted functionality position it as a valuable asset for researchers seeking novel therapeutic agents. As our understanding of biological systems continues to evolve, this compound exemplifies how strategic molecular design can unlock new possibilities for addressing complex diseases through targeted interventions.